2-Chloro-3-(3-ethoxycarbonylbenzoyl)pyridine
Overview
Description
2-Chloro-3-(3-ethoxycarbonylbenzoyl)pyridine is a chemical compound with the molecular formula C15H12ClNO3 . It is used extensively in scientific research due to its versatile properties.
Physical And Chemical Properties Analysis
2-Chloro-3-(3-ethoxycarbonylbenzoyl)pyridine has a molecular weight of 289.71 . Further physical and chemical properties are not directly available from the search results.Scientific Research Applications
Synthesis of Fluorescent Probes
Shao et al. (2011) reported the synthesis of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines through the reaction of β-lactam carbenes with 2-pyridyl isonitriles, followed by acidic hydrolysis. These compounds, particularly 1-(6-chloro-3-(5-chloropyridin-2-ylamino)imidazo[1,2-a]pyridin-2-yl)-2-ethylbutan-1-one, were demonstrated to be efficient fluorescent probes for mercury ion detection in both acetonitrile and buffered aqueous solutions (Shao et al., 2011).
Development of N-Heterocyclic Complexes
Simons et al. (2003) explored the formation of N-heterocyclic complexes of rhodium and palladium using pincer ligands derived from reactions involving 2,6-bis(n-butylimidazoliummethyl)pyridine dihalide. These complexes were characterized by NMR spectroscopy and X-ray crystallography, contributing to the understanding of metal-organic frameworks and their potential applications in catalysis (Simons et al., 2003).
Synthesis of Pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines
Bakhite et al. (2005) synthesized a range of pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates. These compounds serve as synthons for developing novel heterocyclic compounds with potential applications in pharmaceuticals and materials science (Bakhite et al., 2005).
Antimicrobial Activity of Pyridine Derivatives
Patel et al. (2011) studied new pyridine derivatives synthesized from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid. These compounds exhibited variable and modest antimicrobial activity, highlighting their potential use in developing new antimicrobial agents (Patel et al., 2011).
Future Directions
properties
IUPAC Name |
ethyl 3-(2-chloropyridine-3-carbonyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO3/c1-2-20-15(19)11-6-3-5-10(9-11)13(18)12-7-4-8-17-14(12)16/h3-9H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYSHRJGSDUCBHZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=C(N=CC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60641776 |
Source
|
| Record name | Ethyl 3-(2-chloropyridine-3-carbonyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
654059-12-8 |
Source
|
| Record name | Ethyl 3-(2-chloropyridine-3-carbonyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60641776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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